Cas no 1261815-20-6 (2-Bromo-5-hydroxybenzenesulfonyl chloride)

• Product Name: 2-Bromo-5-hydroxybenzenesulfonyl chloride
• CAS No: 1261815-20-6
• MF: C₆H₄BrClO₃S
• MW: 271.516159057617
• CID: 4963257
• Update Time: 2023-08-24

2-Bromo-5-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C6H4BrClO3S/c7-5-2-1-4(9)3-6(5)12(8,10)11/h1-3,9H
• InChI Key： FRZGPPBKMNKBFG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1S(=O)(=O)Cl)O

Computed Properties

• Exact Mass: 269.87531 g/mol
• Monoisotopic Mass: 269.87531 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 271.52
• XLogP3: 2.3
• Topological Polar Surface Area: 62.8